Cas no 1805409-82-8 (3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol)

• Product Name: 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol
• CAS No: 1805409-82-8
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 4963598
• Update Time: 2025-05-23

3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol

• Inchi： 1S/C10H5F6NO/c11-9(12,13)6-1-5(4-18)7(3-17)8(2-6)10(14,15)16/h1-2,18H,4H2
• InChI Key： CUFLUZMXQAZIKL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC(CO)=C1C#N)(F)F

Computed Properties

• Exact Mass: 269.02753276 g/mol
• Monoisotopic Mass: 269.02753276 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44
• Molecular Weight: 269.14

Additional information on 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol

Recent Advances in the Study of 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol (CAS: 1805409-82-8)

3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol (CAS: 1805409-82-8) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of trifluoromethyl and cyano groups, make it a valuable intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable applications of 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets due to their large and flat interfaces, but the incorporation of fluorinated aromatic moieties, such as those found in this compound, has been shown to enhance binding affinity and selectivity. Recent research has demonstrated its utility in the design of inhibitors for oncology-related targets, such as the MDM2-p53 interaction, which is critical for cancer cell survival.

In addition to its applications in oncology, 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol has also been investigated for its potential in central nervous system (CNS) drug discovery. The trifluoromethyl groups contribute to improved blood-brain barrier (BBB) penetration, a key challenge in CNS drug development. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel GABA_A receptor modulators, which showed promising results in preclinical models of anxiety and epilepsy.

The synthetic routes to 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol have also been a focus of recent research. Traditional methods often involve multi-step processes with low yields, but advancements in catalytic fluorination and cyanidation have streamlined its production. For instance, a 2022 study in Organic Letters reported a one-pot synthesis using palladium-catalyzed C-H activation, significantly improving efficiency and scalability. This development is particularly relevant for industrial-scale applications, where cost and yield are critical factors.

Despite its promising applications, challenges remain in the optimization of 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol derivatives. Issues such as metabolic stability and off-target effects have been noted in some studies, prompting further structural modifications. Recent computational studies have employed molecular docking and quantum mechanical calculations to predict the optimal substituents for enhancing both potency and pharmacokinetic properties. These efforts are expected to accelerate the translation of this compound into clinically viable candidates.

In conclusion, 3,5-Bis(trifluoromethyl)-2-cyanobenzyl alcohol (CAS: 1805409-82-8) represents a versatile and valuable building block in medicinal chemistry. Its applications span oncology, CNS disorders, and beyond, driven by its unique physicochemical properties. Ongoing research aims to address existing challenges and expand its utility, making it a compound of continued interest in the pharmaceutical industry.